(Z)-2-(4-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-[(4-chlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C20H11ClO5/c21-13-5-3-12(4-6-13)10-18-19(22)15-8-7-14(11-17(15)26-18)25-20(23)16-2-1-9-24-16/h1-11H/b18-10-
• InChI Key: SMBRMZZOVKMFPF-ZDLGFXPLSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=C(C=C4)Cl)O3
• Isomeric SMILES: C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=C(C=C4)Cl)/O3
• Molecular Formula: C20H11ClO5
• Molecular Weight: 366.7 g/mol

Description

(Z)-2-(4-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate, also known as CBO-Fu, is a synthetic compound that has gained popularity in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Analgesic Applications

One study has synthesized a series of compounds closely related to the target molecule, such as 7-aroyl-2,3-dihydrobenzo[b]furan-3-carboxylic acids, demonstrating potent analgesic activity with low gastric irritancy. This suggests potential applications in developing new pain relief agents (Boyle et al., 1986).

Polymer Science

In the realm of polymer science, fully bio-based benzoxazine monomers incorporating furan moieties have been synthesized, indicating an acceleration in curing processes, improvement in cross-linking density, and enhancement of thermal properties of the resulting polymers. Such findings underscore the compound's relevance in designing new materials with advanced properties (Wang et al., 2012).

Antimicrobial Activity

Another avenue of application is demonstrated by new di- and triorganotin(IV) carboxylates derived from Schiff bases, showcasing significant in vitro antimicrobial activities against a broad spectrum of fungi and bacteria. This highlights the potential use of related compounds in antimicrobial and preservative agents (Dias et al., 2015).

Synthetic Chemistry

In synthetic chemistry, the compound's structural motif is instrumental in creating ladder-type pi-conjugated heteroacenes, which exhibit lower HOMO energy levels and larger band gaps than pentacene, suggesting applications in electronic materials and devices (Kawaguchi et al., 2007).

Optical Materials

Additionally, the palladium-catalyzed oxidative coupling of heteroarene carboxylic acids with alkynes, including compounds similar to the target molecule, has been shown to produce highly substituted derivatives. These compounds exhibit solid-state fluorescence, indicating their potential application in optical materials and fluorescent probes (Yamashita et al., 2009).